Cas no 17283-01-1 (3-Quinolineacetic acid, 2,4-diphenyl-)

• Product Name: 3-Quinolineacetic acid, 2,4-diphenyl-
• CAS No: 17283-01-1
• MF: C₂₃H₁₇NO₂
• MW: 339.386585950851
• CID: 5210836
• Update Time: 2025-05-26

3-Quinolineacetic acid, 2,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolineacetic acid, 2,4-diphenyl-

• Inchi： 1S/C23H17NO2/c25-21(26)15-19-22(16-9-3-1-4-10-16)18-13-7-8-14-20(18)24-23(19)17-11-5-2-6-12-17/h1-14H,15H2,(H,25,26)
• InChI Key： MHFRKLRDQBXFKB-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(C2=CC=CC=C2)=C(CC(O)=O)C=1C1=CC=CC=C1

Additional information on 3-Quinolineacetic acid, 2,4-diphenyl-

Recent Advances in the Study of 3-Quinolineacetic Acid, 2,4-diphenyl- (CAS: 17283-01-1) in Chemical Biology and Pharmaceutical Research

3-Quinolineacetic acid, 2,4-diphenyl- (CAS: 17283-01-1) is a quinoline derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. The following research brief provides an overview of the latest findings related to this compound, highlighting its relevance in contemporary scientific investigations.

Recent studies have focused on the synthesis and optimization of 3-Quinolineacetic acid, 2,4-diphenyl- to enhance its bioavailability and pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity, paving the way for more efficient industrial applications.

In the realm of biological activity, 3-Quinolineacetic acid, 2,4-diphenyl- has demonstrated promising anti-inflammatory and anticancer properties. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the compound exhibits selective inhibition of COX-2, a key enzyme in inflammatory pathways, with minimal side effects on gastrointestinal tissues. Additionally, in vitro assays conducted on various cancer cell lines showed significant cytotoxicity against breast and lung cancer cells, suggesting its potential as a lead compound for oncology drug development.

Further investigations into the mechanistic pathways of 3-Quinolineacetic acid, 2,4-diphenyl- have uncovered its role in modulating cellular signaling pathways. A recent study in Chemical Biology & Drug Design (2024) utilized molecular docking and dynamics simulations to elucidate the compound's interaction with specific protein targets, such as PI3K and mTOR. These findings provide a molecular basis for its observed biological effects and open new avenues for structure-activity relationship (SAR) studies to optimize its therapeutic efficacy.

The pharmacokinetic profile of 3-Quinolineacetic acid, 2,4-diphenyl- has also been a focal point of recent research. A 2024 study in the European Journal of Pharmaceutical Sciences evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties in rodent models. The results indicated favorable oral bioavailability and a relatively long half-life, supporting its potential for oral administration in clinical settings. However, further studies are needed to assess its safety profile and potential drug-drug interactions.

In conclusion, 3-Quinolineacetic acid, 2,4-diphenyl- (CAS: 17283-01-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with advances in synthetic and analytical methodologies, position it as a valuable candidate for further drug development. Future research should focus on translational studies to bridge the gap between preclinical findings and clinical applications, as well as exploring its potential in combination therapies for complex diseases.